Cas no 885964-25-0 (Cycloheptanecarboximidamide)

• Product Name: Cycloheptanecarboximidamide
• CAS No: 885964-25-0
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• MDL: MFCD21605280
• CID: 841569
• PubChem ID: 3311223
• Update Time: 2025-11-02

Cycloheptanecarboximidamide Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarboxamidine
• CYCLOHEPTANECARBOXIMIDAMIDEHCL
• MFCD05662921
• AKOS006294194
• SCHEMBL2406463
• 885964-25-0
• EN300-1826315
• Cycloheptanecarboximidamide

• MDL： MFCD21605280
• Inchi： 1S/C8H16N2/c9-8(10)7-5-3-1-2-4-6-7/h7H,1-6H2,(H3,9,10)
• InChI Key： RLWXVDIKUIVRIR-UHFFFAOYSA-N
• SMILES： NC(C1CCCCCC1)=N

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 223.1±50.0 °C at 760 mmHg
• Flash Point: 88.7±30.1 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Cycloheptanecarboximidamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on Cycloheptanecarboximidamide

Recent Advances in Cycloheptanecarboximidamide (CAS: 885964-25-0) Research: A Comprehensive Review

Cycloheptanecarboximidamide (CAS: 885964-25-0) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cycloheptane ring and carboximidamide functional group, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical applications.

Recent research has highlighted the role of Cycloheptanecarboximidamide as a potential inhibitor of specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting the mitochondrial electron transport chain, suggesting its utility in metabolic disorders. The study utilized advanced computational modeling and in vitro assays to elucidate the binding affinity and selectivity of this compound, paving the way for further optimization.

Another significant development is the exploration of Cycloheptanecarboximidamide in oncology. A preclinical study conducted by a team at the National Cancer Institute revealed its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's unique chemical structure appears to interact with key apoptotic proteins, offering a novel mechanism for cancer therapy. These findings were corroborated by in vivo models, which showed reduced tumor growth and improved survival rates.

In addition to its therapeutic potential, recent advancements in the synthesis of Cycloheptanecarboximidamide have been reported. A 2024 paper in Organic Letters detailed a more efficient and scalable synthetic route, addressing previous challenges related to yield and purity. This methodological improvement is expected to facilitate larger-scale production and further pharmacological evaluation, accelerating its transition from bench to bedside.

Despite these promising results, challenges remain. The pharmacokinetic profile of Cycloheptanecarboximidamide, including its bioavailability and metabolic stability, requires further investigation. Ongoing studies are employing advanced techniques such as LC-MS and NMR spectroscopy to characterize its metabolites and assess potential toxicity. These efforts are critical for ensuring the compound's safety and efficacy in clinical settings.

In conclusion, Cycloheptanecarboximidamide (CAS: 885964-25-0) represents a compelling candidate for future drug development. Its diverse pharmacological activities and improved synthetic accessibility underscore its potential across multiple therapeutic areas. Continued research is essential to fully unlock its clinical applications and address existing limitations. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this promising compound.